Cas no 1692895-44-5 (Potassium (Z)-2-bromo-3-methylbut-1-enyltrifluoroborate)

• Product Name: Potassium (Z)-2-bromo-3-methylbut-1-enyltrifluoroborate
• CAS No: 1692895-44-5
• CID: 3043270
• Update Time: 2025-11-02

Potassium (Z)-2-bromo-3-methylbut-1-enyltrifluoroborate Chemical and Physical Properties

Names and Identifiers

• Potassium (Z)-2-bromo-3-methylbut-1-enyltrifluoroborate

• Inchi： 1S/C5H7BBrF3.K/c1-4(2)5(7)3-6(8,9)10;/h4H,1-2H3;/q-1;+1
• InChI Key： NMMUMJHUSJDLKM-UHFFFAOYSA-N
• SMILES： C(Br)(C(C)C)=[C-][B+3]([F-])([F-])[F-].[K+]

Additional information on Potassium (Z)-2-bromo-3-methylbut-1-enyltrifluoroborate

Potassium (Z)-2-bromo-3-methylbut-1-enyltrifluoroborate (CAS 1692895-44-5): A Versatile Reagent in Modern Organic Synthesis

Potassium (Z)-2-bromo-3-methylbut-1-enyltrifluoroborate (CAS 1692895-44-5) is an organoboron compound that has gained significant attention in recent years due to its unique reactivity and applications in cross-coupling reactions. This potassium organotrifluoroborate salt is particularly valuable in the synthesis of complex organic molecules, making it a crucial tool for pharmaceutical and materials science researchers.

The compound belongs to the family of vinyltrifluoroborate reagents, which are known for their stability and ease of handling compared to traditional boronic acids. The presence of both bromine and trifluoroborate groups in (Z)-2-bromo-3-methylbut-1-enyltrifluoroborate creates unique opportunities for sequential functionalization, a feature that has been exploited in the synthesis of various bioactive compounds.

Recent advances in Suzuki-Miyaura coupling reactions have highlighted the importance of potassium organotrifluoroborate salts like this compound. Researchers are particularly interested in how the Z-configuration of the double bond influences the stereochemical outcome of coupling reactions, a topic that has been the subject of several recent publications in top chemistry journals.

One of the most searched questions regarding this compound is: "How to store Potassium (Z)-2-bromo-3-methylbut-1-enyltrifluoroborate properly?" The answer lies in its chemical stability - it should be kept in a cool, dry place, preferably under inert atmosphere, and protected from moisture. Unlike some other organometallic reagents, this compound demonstrates remarkable stability at room temperature for extended periods when stored correctly.

The synthetic utility of CAS 1692895-44-5 extends to various transformations. Chemists frequently search for "reaction conditions for Potassium (Z)-2-bromo-3-methylbut-1-enyltrifluoroborate cross-coupling," which typically involve palladium catalysts and mild basic conditions. The bromine substituent offers an additional handle for further functionalization through metal-catalyzed reactions, making this reagent doubly valuable in multi-step syntheses.

In the context of green chemistry, researchers are exploring the use of organotrifluoroborate salts as more sustainable alternatives to traditional organometallic reagents. The stability of Potassium (Z)-2-bromo-3-methylbut-1-enyltrifluoroborate reduces the need for cryogenic conditions and special handling, aligning with the principles of safer chemical processes that are currently trending in chemical research.

Another frequently asked question is: "What are the main applications of Potassium (Z)-2-bromo-3-methylbut-1-enyltrifluoroborate?" This reagent finds extensive use in the synthesis of complex organic molecules, particularly in pharmaceutical research where the creation of carbon-carbon bonds is essential. The compound's ability to participate in sequential cross-coupling reactions makes it valuable for constructing molecular architectures that are difficult to access through other methods.

The growing interest in boron-containing compounds for medicinal chemistry has further increased attention on reagents like CAS 1692895-44-5. With the recent FDA approval of several boron-based drugs, researchers are actively investigating new synthetic routes to incorporate boron into potential drug candidates, making this compound particularly relevant in current drug discovery efforts.

From a commercial perspective, the demand for high-purity Potassium (Z)-2-bromo-3-methylbut-1-enyltrifluoroborate has been steadily increasing. Suppliers often receive inquiries about "bulk quantities of CAS 1692895-44-5" as more research groups and pharmaceutical companies incorporate this reagent into their synthetic protocols. The compound's stability and versatility make it an attractive option for scale-up processes.

In analytical chemistry, questions often arise about "characterization methods for Potassium (Z)-2-bromo-3-methylbut-1-enyltrifluoroborate." Standard techniques include NMR spectroscopy (particularly ¹¹B and ¹⁹F NMR), mass spectrometry, and elemental analysis. The distinctive spectroscopic signatures of the trifluoroborate group make characterization relatively straightforward compared to some other organometallic species.

Looking to the future, research directions for organotrifluoroborate chemistry are expanding into new areas such as materials science and catalysis. The unique properties of Potassium (Z)-2-bromo-3-methylbut-1-enyltrifluoroborate may find applications beyond traditional organic synthesis, potentially in the development of new functional materials or as precursors for advanced catalysts.

For researchers considering working with this compound, common search queries include "safety data for Potassium (Z)-2-bromo-3-methylbut-1-enyltrifluoroborate" and "handling precautions for CAS 1692895-44-5." While the compound is generally stable, standard laboratory precautions for handling chemical reagents should be observed, including the use of personal protective equipment and proper ventilation.

The synthetic chemistry community continues to develop new methodologies employing Potassium (Z)-2-bromo-3-methylbut-1-enyltrifluoroborate, with recent literature focusing on its use in tandem reactions and multicomponent couplings. These developments address the growing need for efficient, atom-economical synthetic methods in both academic and industrial settings.

In conclusion, Potassium (Z)-2-bromo-3-methylbut-1-enyltrifluoroborate (CAS 1692895-44-5) represents an important addition to the toolbox of modern synthetic chemists. Its combination of stability, reactivity, and versatility ensures its continued relevance in organic synthesis, particularly in pharmaceutical research and the development of complex organic molecules. As research in organoboron chemistry advances, this compound is likely to find even broader applications in chemical synthesis and beyond.